Cas no 2137741-79-6 (1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137741-79-6
• MF: C₁₂H₁₉BrClNO₄
• MW: 356.640562295914
• CID: 5257519
• Update Time: 2025-07-15

1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H19BrClNO4/c1-11(2,3)19-10(17)15-6-8(13)5-12(15,4)9(16)18-7-14/h8H,5-7H2,1-4H3
• InChI Key： RKDLQFIOLGFZTL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(Br)CC1(C)C(OCCl)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

Introduction to 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137741-79-6)

The compound 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester, identified by its CAS number 2137741-79-6, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure, featuring a pyrrolidine core modified with bromo, methyl, and chloromethyl substituents, as well as a tert-butyl ester group, positions it as a versatile intermediate with potential applications in the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their structural diversity and biological activity. The pyrrolidine scaffold is particularly noteworthy, as it is a common motif in biologically active molecules, including several FDA-approved drugs. The presence of the 4-bromo and 2-methyl substituents in this compound suggests enhanced reactivity and binding affinity, which are critical for designing effective pharmaceuticals. Furthermore, the 2-(chloromethyl) group introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In the realm of medicinal chemistry, the development of novel synthetic pathways and intermediates is essential for accelerating drug discovery processes. The structure of 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester offers a promising starting point for exploring new pharmacophores. Researchers have leveraged this compound to synthesize derivatives with improved pharmacokinetic properties and enhanced target specificity. For instance, modifications at the 4-bromo position have been shown to modulate binding interactions with biological targets, while the chloromethyl group facilitates further derivatization into more complex molecules.

The tert-butyl ester moiety in this compound provides stability during synthetic transformations while also serving as a handle for subsequent chemical modifications. This feature is particularly valuable in multi-step syntheses where protecting groups are necessary to prevent unwanted side reactions. The combination of these structural elements makes 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester a valuable asset in pharmaceutical research labs.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the presence of the 4-bromo and 2-methyl substituents can influence the binding affinity and selectivity of potential drug candidates. These insights have guided researchers in optimizing synthetic routes to maximize biological activity. Additionally, computational methods have been employed to predict the metabolic stability and pharmacokinetic profiles of derivatives derived from this intermediate.

The versatility of 1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester extends beyond its role as a synthetic intermediate. It has been utilized in the development of novel materials with applications in biomedicine and nanotechnology. For example, researchers have explored its potential as a precursor for designing polymers with specific functional properties. These polymers could find applications in drug delivery systems or as scaffolds for tissue engineering.

The chemical reactivity of this compound has also been exploited in catalytic processes. The chloromethyl group serves as a nucleophilic site that can participate in various organic transformations, including cross-coupling reactions and nucleophilic substitutions. Such reactions are fundamental in constructing complex molecular frameworks required for advanced pharmaceuticals. The stability provided by the tert-butyl ester group ensures that these transformations occur under mild conditions without degradation.

In conclusion,1,2-Pyrrolidinedicarboxylic acid, 4-bromo-2-methyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137741-79-6) represents a significant contribution to the field of medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with improved biological activity and pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.